3-(4-Aminocyclohexyl)oxazolidine-2,4-dione hydrochloride
Overview
Description
3-(4-Aminocyclohexyl)oxazolidine-2,4-dione hydrochloride , also known by its CAS number 1824269-39-7 , is a cyclic compound with the molecular formula C₉H₁₅ClN₂O₃ . It has a molecular weight of 234.68 g/mol . This compound is primarily used for research purposes and falls under the category of oxazolidine derivatives.
Scientific Research Applications
3-(4-Aminocyclohexyl)oxazolidine-2,4-dione hydrochloride has a variety of applications in scientific research. It is used as a monomer for the synthesis of polymers such as polyurethanes and polyamides, as well as for the synthesis of other compounds. It is also used in the study of biological processes such as enzyme catalysis, protein folding, and cell signaling. It has been used to study the mechanism of action of various drugs, and to investigate the effects of certain compounds on the activity of enzymes. This compound has also been used to study the structure and function of proteins, and to study the effects of certain compounds on the activity of enzymes.
Mechanism of Action
The mechanism of action of 3-(4-Aminocyclohexyl)oxazolidine-2,4-dione hydrochloride is not yet fully understood. However, it is believed to act as a catalyst in organic reactions, and it is thought to interact with certain enzymes in a way that affects their activity. It is also believed to interact with certain proteins in a way that affects their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to affect the activity of certain enzymes, and it has been shown to interact with certain proteins in a way that affects their structure and function. It has also been shown to have a variety of effects on cell signaling pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(4-Aminocyclohexyl)oxazolidine-2,4-dione hydrochloride in lab experiments include its low cost, its stability in aqueous solutions, and its ability to act as a catalyst in organic reactions. The main limitation of using this compound in lab experiments is its potential to interact with certain enzymes and proteins in a way that affects their activity or structure.
Future Directions
The potential future directions for the study of 3-(4-Aminocyclohexyl)oxazolidine-2,4-dione hydrochloride include further investigations into its mechanism of action, its effects on biological processes such as enzyme catalysis, protein folding, and cell signaling, and its applications in the synthesis of polymers and other compounds. Additionally, further research could be conducted into the effects of this compound on the activity of various enzymes, and its potential as a drug delivery system. Finally, further studies could be conducted into the effects of this compound on the structure and function of proteins.
properties
IUPAC Name |
3-(4-aminocyclohexyl)-1,3-oxazolidine-2,4-dione;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O3.ClH/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13;/h6-7H,1-5,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INUWLYOJXKGLCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)N2C(=O)COC2=O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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